Cas no 1261918-65-3 (4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol)

• Product Name: 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol
• CAS No: 1261918-65-3
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• MDL: MFCD18314037
• CID: 2763413
• PubChem ID: 53219714
• Update Time: 2025-10-29

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70684538
• 1261918-65-3
• Ethyl 3,3'-difluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol, 95%
• MFCD18314037
• 4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-2-FLUOROPHENOL
• 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol

• MDL： MFCD18314037
• Inchi： 1S/C15H12F2O3/c1-2-20-15(19)11-5-3-9(7-12(11)16)10-4-6-14(18)13(17)8-10/h3-8,18H,2H2,1H3
• InChI Key： PGJYCCDGHFBUCS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 278.07545056Da
• Monoisotopic Mass: 278.07545056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol

Comprehensive Guide to 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol (CAS No. 1261918-65-3)

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol (CAS No. 1261918-65-3) is a fluorinated aromatic compound with significant applications in pharmaceutical and material science research. This compound features a unique molecular structure combining ethoxycarbonyl and fluorophenyl groups, making it valuable for drug intermediate synthesis and specialty chemical development. Researchers frequently search for "1261918-65-3 applications" or "4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol synthesis" due to its growing importance in medicinal chemistry.

The compound's fluorophenol moiety contributes to its enhanced bioavailability and metabolic stability, characteristics highly sought after in modern drug design. Recent studies highlight its potential in developing kinase inhibitors and other targeted therapies, addressing current healthcare challenges like personalized medicine. Queries such as "fluorinated drug intermediates 2024" and "bioactive fluorophenol derivatives" reflect the scientific community's interest in this compound class.

From a chemical perspective, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol demonstrates excellent solubility in common organic solvents while maintaining thermal stability up to 200°C. These properties make it suitable for various reaction conditions, particularly in palladium-catalyzed cross-coupling reactions - a hot topic in green chemistry research. The presence of both ethoxycarbonyl and fluorine substituents allows for versatile chemical modifications, answering frequent search queries about "multifunctional aromatic building blocks".

In material science applications, this compound serves as a precursor for advanced polymers with improved dielectric properties. The strategic fluorine substitution pattern enables precise control over molecular interactions, addressing industry demands for high-performance electronic materials. Researchers exploring "fluorinated polymer precursors" or "aromatic compounds for OLEDs" will find this compound particularly relevant to their work.

The synthesis of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol typically involves multi-step organic transformations starting from commercially available fluorobenzene derivatives. Recent process optimization efforts have focused on reducing environmental impact, aligning with the pharmaceutical industry's push toward sustainable manufacturing. This responds to growing searches for "green synthesis of fluorinated compounds" and "eco-friendly pharmaceutical intermediates".

Analytical characterization of this compound requires specialized techniques including ¹⁹F NMR spectroscopy and high-resolution mass spectrometry. The distinct fluorine chemical shifts provide valuable structural information, making it a subject of interest in analytical chemistry forums discussing "NMR analysis of polyfluorinated aromatics".

Market trends indicate increasing demand for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol as pharmaceutical companies expand their fluorinated compound portfolios. Industry reports tracking "fluorochemical market growth 2024" highlight its importance in developing next-generation therapeutics. The compound's balanced lipophilicity and electronic properties make it particularly valuable for CNS drug development programs.

Storage and handling of this material require standard laboratory precautions for fluorinated organic compounds. While not classified as hazardous under current regulations, proper ventilation is recommended during large-scale operations - a consideration frequently mentioned in "safe handling of fluorophenols" guidelines.

Future research directions for 1261918-65-3 may explore its potential in agrochemical formulations and advanced material coatings. The compound's structural features address current scientific challenges identified in searches for "new fluorinated bioactive molecules" and "high-performance specialty chemicals".

For researchers considering 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorophenol in their projects, consultation with synthetic chemistry experts is recommended to fully exploit its versatile reactivity. The compound's unique combination of fluorine atoms and ester functionality offers numerous possibilities for structural diversification in drug discovery pipelines.